molecular formula C12H12N2O B8552034 2-(1,2,3,6-Tetrahydro-4-pyridinyl)benzoxazole

2-(1,2,3,6-Tetrahydro-4-pyridinyl)benzoxazole

Cat. No.: B8552034
M. Wt: 200.24 g/mol
InChI Key: HZFMMTSHDVYHRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,2,3,6-Tetrahydro-4-pyridinyl)benzoxazole is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

2-(1,2,3,6-tetrahydropyridin-4-yl)-1,3-benzoxazole

InChI

InChI=1S/C12H12N2O/c1-2-4-11-10(3-1)14-12(15-11)9-5-7-13-8-6-9/h1-5,13H,6-8H2

InChI Key

HZFMMTSHDVYHRG-UHFFFAOYSA-N

Canonical SMILES

C1CNCC=C1C2=NC3=CC=CC=C3O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 52.6 g of 4-(2-benzoxazolyl)-3,6-dihydro-1(2H)-pyridinecarboxylic acid, 2,2,2-trichloroethyl ester in 1250 ml of glacial acetic acid is gradually added 92.5 g of zinc dust and the reaction mixture stirred at room temperature under nitrogen for 6 hours. The reaction mixture is filtered and concentrated on the rotary evaporator to give a viscous gum. This material is suspended in 500 ml of water, the pH adjusted to 2-3, and the suspension extracted with 500 ml of ether in two portions. These are combined, dried and concentrated to give 11.32 g of unreacted starting material.
Name
4-(2-benzoxazolyl)-3,6-dihydro-1(2H)-pyridinecarboxylic acid, 2,2,2-trichloroethyl ester
Quantity
52.6 g
Type
reactant
Reaction Step One
Quantity
1250 mL
Type
solvent
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Three
Name
Quantity
92.5 g
Type
catalyst
Reaction Step Four

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